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Compound of Interest

Compound Name: Methoxymethyl phenyl sulfide

Cat. No.: B085665

A Technical Overview of Methoxymethyl Phenyl
Sulfide

Methoxymethyl phenyl sulfide is a sulfur-containing organic compound that serves as a
valuable reagent and building block in organic synthesis. This guide provides an in-depth look

at its chemical properties, synthesis, and applications, tailored for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

A summary of the key identifiers and physicochemical properties of methoxymethyl phenyl
sulfide is presented below.
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Property Value References
CAS Number 13865-50-4 [1]

Molecular Formula C8H100S [1][2]
Molecular Weight 154.23 g/mol [11[2]

[(Methoxymethyl)thio]benzene,
Synonyms a-Methoxythioanisole, Methyl [1]
phenylthiomethyl ether

Colorless to almost colorless

Appearance o

clear liquid
Density 1.047 g/mL at 25 °C [2]
Boiling Point 113-114 °C at 18 mmHg [2]
Refractive Index n20/D 1.5632

PXQVNXSQCRWEV-

InChl Key OPXQ N [2]

UHFFFAOYSA-N
SMILES COCsSclccccecl [2]

Experimental Protocols

Synthesis of Methoxymethyl Phenyl Sulfide

A common method for the preparation of methoxymethyl phenyl sulfide involves the reaction
of thiophenol with a methoxymethylating agent.

Materials:

Thiophenol

Sodium hydride (NaH)

Anhydrous tetrahydrofuran (THF)

Chloromethyl methyl ether (MOM-CI) or Dimethoxymethane
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Inert atmosphere (e.g., nitrogen or argon)

Standard glassware for organic synthesis

Procedure:

Deprotonation of Thiophenol: To a stirred solution of thiophenol in anhydrous THF under an
inert atmosphere, add sodium hydride portion-wise at 0 °C. The reaction mixture is stirred at
this temperature for 30 minutes to an hour to ensure complete formation of the sodium
thiophenolate salt.

Methoxymethylation: Chloromethyl methyl ether is then added dropwise to the reaction
mixture at 0 °C. The reaction is allowed to warm to room temperature and stirred for several
hours or until TLC analysis indicates the consumption of the starting material.

Work-up: The reaction is quenched by the slow addition of water. The aqueous layer is
extracted with a suitable organic solvent, such as diethyl ether or ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over an anhydrous
drying agent (e.g., MgSO4 or Na2S04), filtered, and the solvent is removed under reduced
pressure. The crude product can be purified by vacuum distillation or column
chromatography to yield pure methoxymethyl phenyl sulfide.

Oxidation to Methoxymethyl Phenyl Sulfone

Methoxymethyl phenyl sulfide can be oxidized to the corresponding sulfone. One reported

method utilizes potassium permanganate in a solvent-free system([3].

Materials:

Methoxymethyl phenyl sulfide
Potassium permanganate (KMnO4)

Alumina (AI203)

Procedure:
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o Preparation: A mixture of methoxymethyl phenyl sulfide and potassium permanganate is

ground together.

e Reaction: This mixture is then supported on alumina.

e Microwave Irradiation: The solid mixture is subjected to microwave irradiation for a short

period.

e |solation: The product, methoxymethyl phenyl sulfone, is extracted from the reaction mixture

using a suitable solvent.

Reaction Pathways and Logical Relationships

The following diagrams illustrate key transformations and logical connections involving

methoxymethyl phenyl sulfide.

Thiophenol

-+ NaH gl 5oium Thiophenolate
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Caption: Synthesis of methoxymethyl phenyl sulfide from thiophenol.
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Caption: Oxidation of methoxymethyl phenyl sulfide to the sulfone.
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Caption: General deprotection scheme for a MOM-protected thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [methoxymethyl phenyl sulfide CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085665#methoxymethyl-phenyl-sulfide-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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